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Compound of Interest

Compound Name: Chelidonic acid

Cat. No.: B181531

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of chelidonic acid in various
organic solvents. The information is compiled to assist researchers and professionals in drug
development and other scientific fields in effectively utilizing this compound. This document
includes quantitative solubility data, detailed experimental protocols for solubility determination,
and visualizations of relevant biological pathways and experimental workflows.

Introduction to Chelidonic Acid

Chelidonic acid, systematically known as 4-oxo-4H-pyran-2,6-dicarboxylic acid, is a naturally
occurring heterocyclic organic acid.[1] It is found in various plants, most notably in Greater
Celandine (Chelidonium majus).[2] The molecule's structure, featuring a y-pyrone ring and two
carboxylic acid groups, governs its physicochemical properties, including its solubility.[3][4]
These functional groups allow for strong intermolecular hydrogen bonding, influencing its solid-
state structure and interaction with different solvents.[5] Chelidonic acid has garnered
significant interest for its diverse pharmacological activities, including anti-inflammatory,
antimicrobial, and oncostatic effects. A thorough understanding of its solubility is critical for its
application in research and drug development.

Quantitative Solubility Data

The solubility of chelidonic acid is highly dependent on the solvent's polarity and its capacity
for hydrogen bonding. The available quantitative data is summarized in the table below. It is
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important to note that there are some discrepancies in the reported values, which may be
attributed to different experimental conditions such as temperature and purity of the materials
used.
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Molar
Solvent Temperature . o
Solubility Solubility Reference(s)
System (°C)
(moliL)
Water 25 14.3 g/L 0.078
5 2.5mg/mL (2.5
Water Not Specified 0.014
g/L)
Water
) Not Specified 10.6 g/L 0.058
(Predicted)
Dimethyl
Sulfoxide Not Specified ~1 mg/mL ~0.005
(DMSO)
Dimethyl 10 mg/mL (with
Sulfoxide Not Specified heating to 60°C 0.054
(DMSO) and sonication)
Dimethyl
Sulfoxide Not Specified 25 mg/mL 0.136
(DMSO0)
Dimethyl
Sulfoxide Not Specified >34.4 mg/mL >0.187
(DMSO)
DMSO:PBS (1:6, N
Not Specified ~0.14 mg/mL ~0.0008
pH 7.2)
Ethanol Not Specified Insoluble -
. Soluble enough N
Aqueous Ethanol  Not Specified o Not Quantified
for crystallization
Soluble upon
Methanol Not Specified heating for Not Quantified
recrystallization
Acetone Not Specified Readily soluble Not Quantified
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Note on Discrepancies:

e The solubility in water shows notable variation between sources. This highlights the
importance of experimental verification for specific applications.

e The wide range of reported solubilities in DMSO suggests a strong dependence on
temperature and sample preparation methods (e.g., heating, sonication).

e The conflicting data for ethanol ("insoluble” versus its use as a crystallization solvent)
indicates that while absolute solubility may be low at room temperature, it likely increases
with temperature or in the presence of water.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial for reproducible research. The following protocols
outline standard methods for measuring the solubility of a solid compound like chelidonic acid
in a liquid solvent.

Equilibrium Solubility Determination (Shake-Flask
Method)

This method determines the thermodynamic solubility, which is the saturation concentration of
a compound in a solvent at equilibrium.

Materials:

Chelidonic acid (solid, high purity)

Solvent of interest

Thermostatically controlled shaker or incubator

Analytical balance

Filtration apparatus (e.g., syringe filters, 0.45 um)

Vials with screw caps
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e Analytical instrument for quantification (e.g., HPLC-UV, UV-Vis spectrophotometer)
Procedure:

o Preparation: Add an excess amount of solid chelidonic acid to a vial containing a known
volume of the solvent. The presence of undissolved solid is essential to ensure saturation.

o Equilibration: Seal the vials and place them in a thermostatically controlled shaker set to the
desired temperature. Agitate the mixture for a sufficient period (typically 24-72 hours) to
ensure equilibrium is reached.

» Phase Separation: After equilibration, allow the vials to stand undisturbed at the
experimental temperature for a period to allow the excess solid to settle.

o Sampling: Carefully withdraw a sample of the supernatant. To avoid aspirating solid particles,
it is crucial to filter the sample immediately using a syringe filter pre-equilibrated at the
experimental temperature.

o Quantification: Dilute the filtered solution with a suitable solvent to a concentration within the
linear range of the analytical method. Analyze the concentration of chelidonic acid using a
validated analytical technique such as HPLC-UV or UV-Vis spectrophotometry.

o Calculation: Calculate the solubility based on the measured concentration and the dilution
factor.

Kinetic Solubility Determination

This high-throughput method measures the concentration at which a compound, dissolved in a
stock solvent (typically DMSO), precipitates when added to an aqueous buffer.

Materials:
e Chelidonic acid stock solution in DMSO
e Aqueous buffer (e.g., PBS)

e 96-well microplates
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e Automated liquid handler (optional)
o Plate reader capable of nephelometry or UV-Vis absorbance

Procedure:

Stock Solution Preparation: Prepare a concentrated stock solution of chelidonic acid in
DMSO.

o Serial Dilution: In a 96-well plate, perform serial dilutions of the DMSO stock solution with the
same solvent.

» Addition to Aqueous Buffer: Transfer a small, fixed volume from each well of the dilution plate
to a corresponding well of a new 96-well plate pre-filled with the aqueous buffer.

 Incubation and Measurement: Allow the plate to incubate for a short period (e.g., 1-2 hours).
Measure the turbidity (nephelometry) or absorbance at a wavelength where the precipitate
scatters light.

o Data Analysis: The kinetic solubility is determined as the concentration at which precipitation
is first observed.

Visualization of Workflows and Pathways
Experimental Workflow for Solubility Determination

The following diagram illustrates a typical workflow for the experimental determination of
equilibrium solubility.
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1. Sample Preparation
(Excess solid in solvent)
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2. Equilibration
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3. Phase Separation
(Settling or Centrifugation)
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4. Filtration
(0.45 pm syringe filter)
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5. Dilution
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6. Quantification
(e.g., HPLC-UV)

Saturated Solution
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Caption: Workflow for Equilibrium Solubility Measurement.

Signaling Pathways Modulated by Chelidonic Acid
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Chelidonic acid has been reported to modulate several key signaling pathways involved in
inflammation and cell cycle regulation. This diagram provides a simplified overview of these
interactions.
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Caption: Key Signaling Pathways Modulated by Chelidonic Acid.

Conclusion

This technical guide provides a consolidated resource on the solubility of chelidonic acid in
various organic solvents. The data indicates that chelidonic acid has the highest solubility in
polar aprotic solvents like DMSO, with moderate and temperature-dependent solubility in water.
There is a need for more systematic studies to provide quantitative solubility data in a wider
range of common organic solvents, such as methanol, ethanol, and acetone, at various
temperatures. The provided experimental protocols offer a foundation for researchers to
conduct such studies. The visualization of its known signaling pathway interactions further aids
in understanding its biological context and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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